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Compound of Interest

Compound Name: IR-797 chloride

Cat. No.: B15556528 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of IR-797 chloride, a near-infrared fluorescent dye. Adherence to these procedures

will minimize risk and ensure the integrity of your research.

Essential Safety and Handling Information
Proper handling of IR-797 chloride is critical to prevent exposure and maintain the quality of

the compound. The following table summarizes the key safety and handling parameters.

Parameter Information

Chemical Name IR-797 chloride

CAS Number 110992-55-7

Molecular Formula C31H34Cl2N2

Appearance Solid

Storage Temperature -20°C

Primary Hazards Causes serious eye damage.[1]

Incompatibilities Strong acids and bases, oxidizers.[2]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling IR-797 chloride to

prevent skin and eye contact, and inhalation.

Equipment Specification

Eye Protection Chemical safety goggles or full-face shield.

Hand Protection Chemical-resistant gloves (e.g., Nitrile).

Respiratory Protection NIOSH-approved N95 respirator or higher.

Body Protection Laboratory coat.

Operational Plan: From Receipt to Disposal
A systematic approach to managing IR-797 chloride from the moment it arrives in the

laboratory to its final disposal is crucial for safety and regulatory compliance.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

Label: Ensure the container is clearly labeled with the chemical name, hazard warnings, and

date of receipt.

Store: Store the container in a designated, cool, dry, and dark location at -20°C.[3] Use

opaque or amber-colored containers to protect the photosensitive dye from light degradation.

[4][5][6]

Handling and Use
Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Weighing: When weighing the solid compound, take care to avoid generating dust.

Dissolving: If preparing a solution, add the solid to the solvent slowly and stir to dissolve.
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Light Sensitivity: Minimize exposure to ambient light during all handling procedures. Use

amber vials or wrap containers in aluminum foil.[4][5][6]

Spill Management
Evacuate: In case of a spill, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand).[2]

Collect: Carefully sweep or scoop up the absorbed material into a labeled, sealed container

for hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent and then with soap and

water.

Disposal Plan
Proper disposal of IR-797 chloride and any contaminated materials is essential to prevent

environmental contamination and comply with regulations.

Waste Segregation: Collect all waste containing IR-797 chloride, including unused product,

contaminated PPE, and spill cleanup materials, in a dedicated and clearly labeled hazardous

waste container.[7][8]

Containerization: Use a sealed, leak-proof container for all waste.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the

chemical name (IR-797 chloride) and associated hazards.

Disposal: Dispose of the hazardous waste through your institution's designated hazardous

waste management program. Do not dispose of IR-797 chloride down the drain or in the

regular trash.[9]
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Experimental Protocol Example: Preparation of an
IR-797 Chloride Solution
This section provides a general protocol for the preparation of a stock solution of IR-797
chloride. Adjust concentrations and solvents as required for your specific application.

Materials:

IR-797 chloride solid

Anhydrous Dimethyl sulfoxide (DMSO)

Amber-colored microcentrifuge tubes or tubes wrapped in aluminum foil

Vortex mixer

Calibrated micropipettes

Procedure:

1. Under a chemical fume hood, carefully weigh the desired amount of IR-797 chloride.

2. Transfer the solid to an amber-colored microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration.

4. Cap the tube securely and vortex until the solid is completely dissolved.

5. Store the stock solution at -20°C, protected from light.

Workflow for Safe Handling of IR-797 Chloride
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Safe Handling Workflow for IR-797 Chloride
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Caption: This diagram outlines the key steps for the safe handling of IR-797 chloride, from

receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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